Cas no 701-50-8 (Benzenecarbothioic acid, 4-fluoro-, S-methyl ester)

• Product Name: Benzenecarbothioic acid, 4-fluoro-, S-methyl ester
• CAS No: 701-50-8
• MF: C₈H₇FOS
• MW: 170.203984498978
• CID: 1741976
• PubChem ID: 12656732
• Update Time: 2025-04-21

Benzenecarbothioic acid, 4-fluoro-, S-methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioic acid, 4-fluoro-, S-methyl ester
• DTXSID201228433
• 701-50-8
• S-methyl p-fluorobenzothioate

• Inchi： 1S/C8H7FOS/c1-11-8(10)6-2-4-7(9)5-3-6/h2-5H,1H3
• InChI Key： OPXSWMGKDHWHSD-UHFFFAOYSA-N
• SMILES： S(C)C(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 170.02021
• Monoisotopic Mass: 170.02016418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07